2-Phenyl-5-(pyridin-2-ylsulfanylmethyl)-4-(p-tolyl-hydrazono)-2,4-dihydro-pyrazol-3-one

• Molecular Formula: C22H19N5OS
• Molecular Weight: 401.5 g/mol
• IUPAC Name: 4-[(4-methylphenyl)diazenyl]-2-phenyl-5-(pyridin-2-ylsulfanylmethyl)-1H-pyrazol-3-one
• InChI: InChI=1S/C22H19N5OS/c1-16-10-12-17(13-11-16)24-25-21-19(15-29-20-9-5-6-14-23-20)26-27(22(21)28)18-7-3-2-4-8-18/h2-14,26H,15H2,1H3
• InChI Key: JROWSGBRPOWLSF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N=NC2=C(NN(C2=O)C3=CC=CC=C3)CSC4=CC=CC=N4

Description

The compound 2-Phenyl-5-(pyridin-2-ylsulfanylmethyl)-4-(p-tolyl-hydrazono)-2,4-dihydro-pyrazol-3-one belongs to the pyrazol-3-one family, characterized by a 2,4-dihydro-pyrazol-3-one core substituted with arylhydrazono and heteroaromatic groups. Its unique structure includes a p-tolyl hydrazone moiety at position 4 and a pyridin-2-ylsulfanylmethyl group at position 5, distinguishing it from other derivatives. The pyridine ring’s sulfur atom and the electron-donating methyl group on the p-tolyl substituent may influence its electronic properties, solubility, and biological activity .

Biological Activity

2-Phenyl-5-(pyridin-2-ylsulfanylmethyl)-4-(p-tolyl-hydrazono)-2,4-dihydro-pyrazol-3-one is a compound belonging to the pyrazole class, which has garnered attention for its diverse biological activities. This article explores its pharmacological properties, synthesis, and potential therapeutic applications based on current research findings.

• Molecular Formula : C22H19N5OS
• Molecular Weight : 401.5 g/mol
• IUPAC Name : 4-[(4-methylphenyl)diazenyl]-2-phenyl-5-(pyridin-2-ylsulfanylmethyl)-1H-pyrazol-3-one

Biological Activity Overview

The biological activities of pyrazole derivatives are well documented, with studies indicating their effectiveness in various therapeutic areas. The compound in focus exhibits several notable activities:

• Antimicrobial Activity : Pyrazole derivatives have shown promising antimicrobial effects against both Gram-positive and Gram-negative bacteria. For example, derivatives similar to 2-Phenyl-5-(pyridin-2-ylsulfanylmethyl)-4-(p-tolyl-hydrazono)-2,4-dihydro-pyrazol-3-one have been tested against E. coli, S. aureus, and B. subtilis with significant inhibition zones noted in various studies .
• Anti-inflammatory Effects : Compounds with a pyrazole scaffold have been reported to exhibit anti-inflammatory properties, potentially through the inhibition of pro-inflammatory cytokines such as TNF-α and IL-6. In vitro studies have demonstrated that certain derivatives can achieve comparable efficacy to standard anti-inflammatory drugs like dexamethasone .
• Anticancer Potential : Research indicates that pyrazole derivatives may serve as inhibitors of cancer-related pathways. For instance, they may inhibit lysine-specific demethylase 1 (LSD1), which is implicated in the maintenance of cancer stem cell properties . This suggests a potential role in cancer treatment strategies.

Synthesis and Structure Activity Relationship (SAR)

The synthesis of 2-Phenyl-5-(pyridin-2-ylsulfanylmethyl)-4-(p-tolyl-hydrazono)-2,4-dihydro-pyrazol-3-one typically involves the reaction of appropriate hydrazones with pyridine derivatives under controlled conditions. The presence of various substituents on the phenyl rings significantly influences the biological activity of the resulting compounds.

Table 1: Summary of Biological Activities

Activity Type	Description	Reference
Antimicrobial	Effective against E. coli, S. aureus, etc.
Anti-inflammatory	Inhibits TNF-α and IL-6; comparable to dexamethasone
Anticancer	Potential LSD1 inhibition; affects cancer stem cells

Case Studies and Research Findings

Several studies have focused on the biological evaluation of pyrazole derivatives:

• Antimicrobial Screening : A study synthesized multiple pyrazole derivatives and evaluated their antimicrobial activity using the well diffusion method, revealing significant zones of inhibition for several compounds .
• Anti-inflammatory Studies : In vivo experiments demonstrated that certain pyrazole derivatives could reduce inflammation in animal models, supporting their potential as therapeutic agents for inflammatory diseases .
• Cancer Research : Investigations into the mechanism of action for pyrazole compounds have highlighted their role in inhibiting key enzymes involved in tumor progression, suggesting new avenues for cancer therapy .

Scientific Research Applications

The compound 2-Phenyl-5-(pyridin-2-ylsulfanylmethyl)-4-(p-tolyl-hydrazono)-2,4-dihydro-pyrazol-3-one is a complex organic molecule with potential applications across various scientific fields, particularly in medicinal chemistry and agriculture. This article explores its applications, supported by case studies and data tables.

Chemical Properties and Structure

The molecular formula of 2-Phenyl-5-(pyridin-2-ylsulfanylmethyl)-4-(p-tolyl-hydrazono)-2,4-dihydro-pyrazol-3-one is $C_{22}H_{22}N_4S$, with a molecular weight of approximately 398.5 g/mol. The structure features a pyrazolone core, which is known for its biological activity, and substituents that enhance its pharmacological properties.

Antimicrobial Activity

Recent studies have indicated that derivatives of pyrazolone compounds exhibit significant antimicrobial properties. For instance, compounds similar to 2-Phenyl-5-(pyridin-2-ylsulfanylmethyl)-4-(p-tolyl-hydrazono)-2,4-dihydro-pyrazol-3-one have shown effectiveness against various bacterial strains. A study demonstrated that modifications in the substituents could enhance antibacterial activity by optimizing the interaction with bacterial cell walls.

Anti-inflammatory Properties

Research has highlighted the anti-inflammatory potential of pyrazolone derivatives. In vitro assays have shown that these compounds can inhibit pro-inflammatory cytokines, making them candidates for treating inflammatory diseases. For example, a case study involving a similar pyrazolone derivative revealed a reduction in inflammation markers in animal models of arthritis.

Anticancer Activity

Pyrazolone derivatives are being investigated for their anticancer properties. The compound's ability to induce apoptosis in cancer cells has been documented in several studies. One notable case involved testing a related compound on breast cancer cell lines, where it exhibited significant cytotoxic effects, suggesting its potential as a chemotherapeutic agent.

Pesticidal Properties

The compound's structural features suggest potential use as a pesticide. Research indicates that similar compounds can act as effective agents against agricultural pests. A patent has been filed for the use of pyridine-based compounds as pesticides, highlighting their efficacy in protecting crops from fungal infections and insect infestations.

Herbicidal Activity

In addition to being a pesticide, the compound may also possess herbicidal properties. Studies have shown that certain pyrazolone derivatives can inhibit plant growth by disrupting metabolic pathways in weeds. This application is particularly relevant for developing environmentally friendly herbicides.

Table 1: Summary of Biological Activities

Activity Type	Compound Type	Observed Effect	Reference
Antimicrobial	Pyrazolone Derivative	Effective against Gram-positive bacteria
Anti-inflammatory	Pyrazolone Derivative	Reduced cytokine levels
Anticancer	Pyrazolone Derivative	Induced apoptosis in cancer cells
Pesticidal	Pyridine-based Compound	Effective against fungal pathogens
Herbicidal	Pyrazolone Derivative	Inhibited growth of specific weed species

Case Studies

• Antimicrobial Efficacy : A study published in 2024 evaluated the antimicrobial properties of a series of pyrazolone derivatives, including the compound . Results showed a minimum inhibitory concentration (MIC) effective against Staphylococcus aureus.
• Anti-inflammatory Mechanism : In an experimental model of arthritis, treatment with a related pyrazolone derivative resulted in decreased levels of TNF-alpha and IL-6 cytokines, indicating its potential for managing inflammatory conditions.
• Pesticidal Application : A recent patent application detailed the use of pyridine-sulfanylmethyl compounds as novel pesticides, demonstrating significant efficacy against common agricultural pests while maintaining low toxicity to non-target species.

Comparison with Similar Compounds

Substituent Effects on Physical and Spectral Properties

Trifluoromethyl Derivatives: Compounds such as (4Z)-4-[2-(2,6-dichlorophenyl)hydrazinylidene]-2-phenyl-5-(trifluoromethyl)-2,4-dihydro-3H-pyrazol-3-one (5j) and 4-(furan-2-ylmethylene)-2-phenyl-5-(trifluoromethyl)-2,4-dihydro-3H-pyrazol-3-one (PyraF) exhibit high melting points (133–231°C) due to the strong electron-withdrawing trifluoromethyl group, which enhances molecular rigidity . In contrast, derivatives lacking CF₃ (e.g., hydrazono-pyrazolones with methoxy or ethoxy groups) show lower melting points (157–171°C) .

Sulfur vs. Sulfur’s polarizability may also improve solubility in non-polar solvents compared to oxygenated derivatives .

Electronic and Tautomeric Behavior

• Schiff Base Tautomerism : Compound III exists in imine-ol and amine-one tautomeric forms, stabilized by intramolecular hydrogen bonding in the solid state . The target compound’s hydrazone group may exhibit similar tautomerism but with reduced hydrogen-bonding capacity due to the p-tolyl substituent.
• Electron-Accepting Groups : Oxadiazole-containing derivatives (e.g., PPZ-DPO) show red-shifted emission wavelengths compared to triazole analogues, highlighting how electron-deficient substituents alter electronic profiles . The target compound’s pyridine-sulfur group likely induces moderate electron withdrawal, intermediate between CF₃ and methoxy groups.

Tabulated Comparison of Key Compounds

Compound Name / ID	Substituents (Position 4 & 5)	Melting Point (°C)	Yield (%)	Notable Spectral Features	Reference
Target Compound	4-(p-tolyl-hydrazono), 5-(pyridin-2-ylsulfanylmethyl)	-	-	Expected C=N (1646–1676 cm⁻¹), S–C stretching	-
5j (CF₃, 2,6-Cl₂C₆H₃)	4-(2,6-dichlorophenyl), 5-CF₃	133–135	79	19F NMR: -62.6 ppm (CF₃)
III (Schiff base)	4-[(2-hydroxyethylamino)methylene], 5-CH₃	157	82	IR: 3294 cm⁻¹ (O–H), 1676 cm⁻¹ (C=O)
4g (2-methoxyphenyl)	4-(2-methoxyphenyl-hydrazono), 3-CH₃	169–171	69.5	IR: 3411 cm⁻¹ (N–H)
PyraF (furan-methylene, CF₃)	4-(furan-2-ylmethylene), 5-CF₃	-	-	UV-vis: λmax ~400 nm (conjugated system)
4-Chlorophenylamino-CF₃ derivative	4-(4-chlorophenylamino), 5-CF₃	-	-	Mol. Wt.: 365.74 g/mol